Cas no 926247-94-1 (N-4-Amino3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-4-Amino3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 926247-94-1
• MF: C₁₂H₁₀F₃N₃O₂
• MW: 285.22191286087
• CID: 5049550
• Update Time: 2025-11-01

N-4-Amino3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-amino-3-(trifluoromethyl)phenyl]-5-methyl-1,2-oxazole-4-carboxamide
• NE24593
• N-4-Amino3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C12H10F3N3O2/c1-6-8(5-17-20-6)11(19)18-7-2-3-10(16)9(4-7)12(13,14)15/h2-5H,16H2,1H3,(H,18,19)
• InChI Key： UUSJIWQIOZVHCE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)NC(C1C=NOC=1C)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 1.8
• Topological Polar Surface Area: 81.2

Additional information on N-4-Amino3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide

N-4-Amino-3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 926247-94-1): A Comprehensive Overview

N-4-Amino-3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 926247-94-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of N-4-Amino-3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide is characterized by a 1,2-oxazole ring substituted with a 5-methyl group and a 3-(trifluoromethyl)phenyl group. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. Additionally, the amino group at the 4-position of the phenyl ring provides a site for further functionalization and optimization.

Recent studies have highlighted the potential of N-4-Amino-3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Another area of interest is the potential use of N-4-Amino-3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide in cancer therapy. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to disrupt microtubule dynamics and inhibit cell cycle progression. Furthermore, it has been observed that this compound can sensitize cancer cells to other chemotherapeutic agents, suggesting its potential as a combination therapy.

In addition to its therapeutic applications, N-4-Amino-3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide has also been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development as a drug molecule. The compound's high solubility and stability contribute to its suitability for oral administration.

The synthesis of N-4-Amino-3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide has been optimized using modern synthetic methods. A common approach involves the reaction of 3-(trifluoromethyl)aniline with an appropriate oxazoline precursor followed by cyclization to form the desired oxazole ring. This synthetic route is efficient and scalable, allowing for the production of large quantities of the compound for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-Amino-3-(trifluoromethyl)phenyl-5-methyl-1,2-oxazole-4-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-4-Amino-3-(trifluoromethyl)phenyl-5-methyl-1,2-oazalecarboxamide (CAS No. 926247–94–1) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing treatments for inflammatory diseases and cancer.